2-Bromo-4-chloro-1-iodobenzene
Overview
Description
2-Bromo-4-chloro-1-iodobenzene, also known as 4-bromo-2-chloro-1-iodobenzene, is an organohalide compound consisting of a benzene ring with a bromine, a chlorine and an iodine substituent. This compound has a wide range of applications in organic synthesis and is used in the preparation of a variety of organic compounds. It is also used in the synthesis of pharmaceuticals and other biologically active compounds.
Scientific Research Applications
Halogenated Benzene Cations Research
Research on halobenzene cations, including compounds similar to 2-Bromo-4-chloro-1-iodobenzene, has focused on understanding their vibrational spectra. These studies provide critical insights into the electronic states and ionization energies of halogenated benzenes. This information is crucial for applications in spectroscopy and chemical analysis, where precise identification of chemical species is necessary (Kwon, Kim, & Kim, 2002).
Structural Determinants in Organic Compounds
Investigations into the structures of halotriaroylbenzenes have highlighted the significance of halogen bonding, particularly involving compounds like 4-halotriaroylbenzenes. These studies reveal the importance of C-X...O=C interactions in determining the structural properties of these compounds, which can be applied to designing materials and molecules with desired physical and chemical characteristics (Pigge, Vangala, & Swenson, 2006).
Organic Synthesis and Transformations
1,2-Dibromobenzenes, including derivatives of this compound, serve as valuable precursors for various organic transformations. Their use in reactions leading to the formation of benzynes and other intermediates is pivotal for synthesizing a wide range of organic compounds. This underscores their importance in the development of new synthetic routes and methodologies in organic chemistry (Diemer, Leroux, & Colobert, 2011).
Catalysis and Bond Formation
The catalytic application of compounds related to this compound, particularly in CuI-catalyzed processes, demonstrates their utility in facilitating complex chemical reactions. These reactions, including the synthesis of benzofurans from bromo- and iodobenzenes, are crucial for creating compounds with potential pharmaceutical and material applications (Lu, Wang, Zhang, & Ma, 2007).
Safety and Hazards
2-Bromo-4-chloro-1-iodobenzene is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation, and may cause respiratory irritation . Safety measures include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding getting it in eyes, on skin, or on clothing, avoiding ingestion and inhalation, and avoiding dust formation .
properties
IUPAC Name |
2-bromo-4-chloro-1-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClI/c7-5-3-4(8)1-2-6(5)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXHXFDQEFKFYQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50548169 |
Source
|
| Record name | 2-Bromo-4-chloro-1-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50548169 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
31928-44-6 |
Source
|
| Record name | 2-Bromo-4-chloro-1-iodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31928-44-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-chloro-1-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50548169 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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